Cas no 1897293-77-4 (tert-butyl N-{5-1-(aminomethyl)cyclopropyl-2-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-1-(aminomethyl)cyclopropyl-2-hydroxyphenyl}carbamate
• CAS No: 1897293-77-4
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5908024
• PubChem ID: 117446356
• Update Time: 2025-06-08

tert-butyl N-{5-1-(aminomethyl)cyclopropyl-2-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-1-(aminomethyl)cyclopropyl-2-hydroxyphenyl}carbamate
• tert-butyl N-{5-[1-(aminomethyl)cyclopropyl]-2-hydroxyphenyl}carbamate
• 1897293-77-4
• EN300-1872621

• Inchi： 1S/C15H22N2O3/c1-14(2,3)20-13(19)17-11-8-10(4-5-12(11)18)15(9-16)6-7-15/h4-5,8,18H,6-7,9,16H2,1-3H3,(H,17,19)
• InChI Key： RHYUMZKDGMUZOK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1NC(=O)OC(C)(C)C)C1(CN)CC1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{5-1-(aminomethyl)cyclopropyl-2-hydroxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{5-1-(aminomethyl)cyclopropyl-2-hydroxyphenyl}carbamate (CAS No. 1897293-77-4)

The compound tert-butyl N-{5-1-(aminomethyl)cyclopropyl-2-hydroxyphenyl}carbamate (CAS No. 1897293-77-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a hydroxyphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the tert-butyl carbamate group enhances its stability, making it suitable for various synthetic applications.

In recent years, the demand for tert-butyl N-{5-1-(aminomethyl)cyclopropyl-2-hydroxyphenyl}carbamate has grown, driven by advancements in medicinal chemistry and biotechnology. This compound is often searched in conjunction with terms like "kinase inhibitor synthesis", "cyclopropyl derivatives in drug design", and "carbamate protecting groups". Its CAS No. 1897293-77-4 is frequently referenced in patent literature, highlighting its importance in proprietary research. The molecule's versatility is further underscored by its potential applications in cancer therapy and neurodegenerative disease research, aligning with current scientific trends.

The synthesis of tert-butyl N-{5-1-(aminomethyl)cyclopropyl-2-hydroxyphenyl}carbamate involves multi-step organic reactions, including amide coupling and cyclopropanation. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. Researchers often inquire about "optimization of tert-butyl carbamate synthesis" or "analytical methods for aminomethyl cyclopropyl derivatives", reflecting the technical challenges associated with its preparation.

From a commercial perspective, tert-butyl N-{5-1-(aminomethyl)cyclopropyl-2-hydroxyphenyl}carbamate is supplied by leading chemical manufacturers under stringent quality controls. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements. The compound's shelf life and storage conditions (typically under inert atmosphere) are also frequently discussed topics among buyers. Suppliers often highlight its compatibility with peptide synthesis and small-molecule drug development, catering to the needs of pharmaceutical clients.

Looking ahead, the relevance of tert-butyl N-{5-1-(aminomethyl)cyclopropyl-2-hydroxyphenyl}carbamate is expected to rise, particularly in the context of personalized medicine and green chemistry. Innovations in catalytic cyclopropanation and sustainable synthesis routes could further enhance its accessibility. As the scientific community continues to explore its applications, this compound remains a key player in the advancement of bioactive molecule research.